Cas no 73590-93-9 (2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride)

• Product Name: 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride
• CAS No: 73590-93-9
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD11112031
• CID: 553242
• PubChem ID: 21273334
• Update Time: 2025-10-25

2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride
• 3,5-DIMETHYL 2-CHLORMETHYL PYRIDINE.HCL
• 3,5-DIMETHYL-2-CHLOROMETHYLPYRIDINE HCL
• Pyridine,2-(chloromethyl)-3,5-dimethyl-, hydrochloride (1:1)
• 3,5-dimethyl-2-chloromethylpyridine HYDROCHLORIDE
• AK103627
• 2-chloromethyl-3,5-dimethylpyridine hydrochloride
• 2-(CHLOROMETHYL)-3,5-DIMETHYLPYRIDINE HCL
• 2-(chloromethyl)-3,5-dimethyl Pyridine hydrochloride
• Pyridine, 2-(chloromethyl)-3,5-dimethyl-, hydrochloride
• KTCKCIHKYBTWLK-UHFFFAOYSA-N
• OR450036
• S
• DTXSID40611856
• CS-W005011
• 2-(Chloromethyl)-3,5-dimethylpyridine--hydrogen chloride (1/1)
• AKOS016006437
• MFCD11112031
• SY114474
• 2-(Chloromethyl)-3,5-dimethylpyridinehydrochloride
• SCHEMBL1193387
• 2-(chloromethyl)-3,5-dimethylpyridine;hydrochloride
• DS-4154
• FT-0664808
• A866064
• 73590-93-9
• DB-355966
• 2-Chloromethyl-3,5-dimethylpyridine hcl
• Pyridine, 2-(chloromethyl)-3,5-dimethyl-, hydrochloride (1:1); Pyridine, 2-(chloromethyl)-3,5-dimethyl-, hydrochloride (9CI); 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride

• MDL： MFCD11112031
• Inchi： 1S/C8H10ClN.ClH/c1-6-3-7(2)8(4-9)10-5-6;/h3,5H,4H2,1-2H3;1H
• InChI Key： KTCKCIHKYBTWLK-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C)=CN=1.Cl

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 12.89000
• LogP: 3.23920

2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Safety Instruction： CAUT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride

Introduction to 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride (CAS No. 73590-93-9)

2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 73590-93-9, this compound has garnered attention due to its versatile applications in drug development and chemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride consists of a pyridine core substituted with a chloromethyl group at the 2-position and two methyl groups at the 3- and 5-positions. This unique arrangement imparts reactivity that is highly useful in medicinal chemistry. The chloromethyl group serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride has been explored in the development of novel therapeutic agents. Its ability to undergo nucleophilic addition reactions makes it a valuable building block for synthesizing heterocyclic compounds, which are prevalent in many pharmacologically active substances. Researchers have leveraged this compound to create derivatives with potential applications in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride is its role in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials as potential treatments for conditions such as diabetes and hyperlipidemia. The pyridine scaffold is particularly favored in drug design due to its ability to interact favorably with biological targets through hydrogen bonding and hydrophobic effects.

The hydrochloride form of this compound enhances its pharmacokinetic properties, ensuring better absorption and bioavailability when administered orally or intravenously. This has opened up possibilities for its use in formulations designed for systemic delivery. Additionally, the stability provided by the hydrochloride salt allows for easier handling and storage, making it a practical choice for industrial-scale synthesis.

Recent advancements in computational chemistry have further highlighted the potential of 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride. Molecular modeling studies have predicted new derivatives that could exhibit enhanced binding affinity to therapeutic targets. These virtual screening approaches have accelerated the discovery process by allowing researchers to identify promising candidates before conducting costly wet-lab experiments.

The compound's reactivity also makes it an excellent candidate for exploring novel synthetic methodologies. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the pyridine core. Such modifications have led to the discovery of new scaffolds with unique biological activities, expanding the chemical space available for drug discovery.

In conclusion, 2-(Chloromethyl)-3,5-dimethylpyridine hydrochloride (CAS No. 73590-93-9) represents a cornerstone in modern pharmaceutical research. Its structural features and reactivity profile make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and derivatives, this compound is poised to remain at the forefront of drug development efforts.